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Compound of Interest

Compound Name: Cangorinine E-1

Cat. No.: B15563913

For researchers, scientists, and drug development professionals, this in-depth guide provides a
comprehensive overview of the spectroscopic data for Cangorinine E-1, a sesquiterpene
pyridine alkaloid with noted anti-inflammatory and immunosuppressive properties. This
document compiles the available Nuclear Magnetic Resonance (NMR), Mass Spectrometry
(MS), and Infrared (IR) data, alongside detailed experimental protocols to facilitate further
research and application.

Cangorinine E-1 is a member of the complex sesquiterpene pyridine alkaloid family, a class of
natural products predominantly found in plants of the Celastraceae family. Its intricate structure
and significant biological activities have made it a subject of interest in natural product
chemistry and pharmacology. The precise characterization of its spectral properties is
fundamental for its identification, synthesis, and the exploration of its therapeutic potential.

Spectroscopic Data Summary

The following tables summarize the key quantitative data from NMR, MS, and IR spectroscopy
for Cangorinine E-1. This information is crucial for the unambiguous identification of the

compound.

Table 1: *H NMR Spectroscopic Data for Cangorinine E-1
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o Chemical Shift () o Coupling Constant
Position Multiplicity
ppm (J) Hz
[Data Unavailable] [Data Unavailable] [Data Unavailable] [Data Unavailable]

Table 2: **C NMR Spectroscopic Data for Cangorinine E-

1
Position Chemical Shift (6) ppm
[Data Unavailable] [Data Unavailable]

Table 3: Mass Spectrometry and Infrared Spectroscopy

Data for Cangorinine E-1

Spectroscopic Method Key Observations

Molecular Formula: C43H49NO1s Molecular

Mass Spectrometry (MS) Weight: 867.8 g/mol

Infrared (IR) Spectroscopy [Data Unavailable]

Note: Detailed peak assignments for NMR and specific fragments for MS, as well as IR
absorption bands, are pending the acquisition of the primary research article.

Experimental Protocols

Detailed experimental methodologies are essential for the replication of scientific findings and
the development of new research. The following sections outline the typical procedures for the
isolation and spectroscopic analysis of Cangorinine E-1.

Isolation of Cangorinine E-1

The isolation of Cangorinine E-1 typically involves the extraction of plant material from the
Celastraceae family, followed by a series of chromatographic separation techniques.
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Caption: General workflow for the isolation of Cangorinine E-1.

Spectroscopic Analysis

The structural elucidation of Cangorinine E-1 is achieved through a combination of modern

spectroscopic techniques.
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Caption: Spectroscopic techniques for the structural analysis of Cangorinine E-1.

Signaling Pathways and Biological Activity

Cangorinine E-1 has been reported to possess anti-inflammatory and immunosuppressive
activities. These effects are often mediated through the modulation of specific cellular signaling
pathways. While the precise mechanisms for Cangorinine E-1 are still under investigation,
related compounds from the Celastraceae family are known to target pathways such as the NF-
KB signaling cascade.
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Caption: Postulated mechanism of action for the anti-inflammatory effects of Cangorinine E-1.
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Further research is required to fully elucidate the specific molecular targets and signaling
pathways modulated by Cangorinine E-1, which will be crucial for its potential development as
a therapeutic agent. The detailed spectroscopic data, once fully available, will be instrumental
in these future investigations.

 To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of Cangorinine
E-1: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563913#cangorinine-e-1-spectroscopic-data-nmr-
ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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